Cas no 104116-70-3 (2-Quinolinecarboxylicacid, 6-ethoxy-)
104116-70-3 structure
Product Name:2-Quinolinecarboxylicacid, 6-ethoxy-
CAS No:104116-70-3
MF:C12H11NO3
MW:217.220643281937
CID:126030
PubChem ID:57357295
Update Time:2025-04-18
2-Quinolinecarboxylicacid, 6-ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinolinecarboxylicacid, 6-ethoxy-
- 6-ethoxyquinoline-2-carboxylic acid
- Quinaldic acid, 6-ethoxy- (6CI)
- DTXSID70723618
- 104116-70-3
-
- Inchi: 1S/C12H11NO3/c1-2-16-9-4-6-10-8(7-9)3-5-11(13-10)12(14)15/h3-7H,2H2,1H3,(H,14,15)
- InChI Key: XDFMALMAIWXTNC-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC2C(=CC=C(C(=O)O)N=2)C=1
Computed Properties
- Exact Mass: 217.07389321g/mol
- Monoisotopic Mass: 217.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 59.42000
- LogP: 2.33170
2-Quinolinecarboxylicacid, 6-ethoxy- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
104116-70-3 (2-Quinolinecarboxylicacid, 6-ethoxy-) Related Products
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- 16732-73-3(6-Methoxy-1H-indole-2-carboxylic acid)
- 93476-60-9(5-ETHOXY-1H-INDOLE-2-CARBOXYLIC ACID)
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